Cas no 1797142-78-9 (N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-2-oxo-2H-chromene-3-carboxamide
• CAS No: 1797142-78-9
• MF: C₂₀H₁₅NO₄S₂
• MW: 397.46740269661
• CID: 5370437
• Update Time: 2025-06-21

N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl]methyl]-2-oxochromene-3-carboxamide
• N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C20H15NO4S2/c22-18(13-7-8-26-11-13)17-6-5-14(27-17)10-21-19(23)15-9-12-3-1-2-4-16(12)25-20(15)24/h1-9,11,18,22H,10H2,(H,21,23)
• InChI Key： CCINLQSVANSUNX-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2)C=C1C(NCC1SC(C(O)C2C=CSC=2)=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-2-oxo-2H-chromene-3-carboxamide

N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-2-oxo-2H-chromene-3-carboxamide (CAS No. 1797142-78-9): A Comprehensive Overview

N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-2-oxo-2H-chromene-3-carboxamide (CAS No. 1797142-78-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, belongs to the class of chromene derivatives and is characterized by its thiophene and hydroxymethyl functionalities. The following overview delves into the chemical structure, synthesis, biological activity, and potential applications of this compound.

Chemical Structure and Synthesis

The chemical structure of N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-2-oxo-2H-chromene-3-carboxamide is intricate and features a chromene core linked to a thiophene moiety through a hydroxymethyl group. The chromene ring, which is a six-membered ring with a ketone group, provides the compound with its characteristic fluorescence properties. The thiophene ring, on the other hand, contributes to the compound's electronic and steric properties, making it an attractive scaffold for drug design.

The synthesis of this compound typically involves a multi-step process that begins with the preparation of the thiophene derivative. One common approach is to start with 3-bromothiophene and undergo a series of reactions, including Grignard formation, hydrolysis, and coupling with a suitable chromene derivative. The final step involves the formation of the amide bond through an amidation reaction. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for further research and development.

Biological Activity

The biological activity of N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-2-oxo-2H-chromene-3-carboxamide has been extensively studied in various in vitro and in vivo models. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, research has indicated that N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-2-oxo-2H-chromene-3-carboxamide possesses potent antioxidant activity. It has been shown to scavenge free radicals effectively, thereby protecting cells from oxidative damage. This antioxidant property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a crucial role in disease progression.

Clinical Potential

The clinical potential of N-{5-[hydroxy(thiophen\-3\-yl)methyl]thiophen\-2\-yl}methyl\)-2\-oxo\-2H\-chromene\-3\-carboxamide is currently being explored through various preclinical studies. Preliminary results from animal models have shown promising outcomes in terms of efficacy and safety. For instance, in a mouse model of rheumatoid arthritis, treatment with this compound led to a significant reduction in joint inflammation and improved mobility without any observable adverse effects.

In another study focusing on neurodegenerative diseases, such as Alzheimer's disease, the compound demonstrated neuroprotective effects by reducing beta amyloid plaque formation and improving cognitive function in transgenic mice. These findings suggest that N-{5-[hydroxy(thiophen\-3\-yl)methyl]thiophen\-2\-yl}methyl\)-2\-oxo\-2H\-chromene\-3\-carboxamide has the potential to be developed into a novel therapeutic agent for these conditions.

Current Research Trends

The ongoing research on N-{5-[hydroxy(thiophen\-3\-yl)methyl]thiophen\-2\-yl}methyl\)-2\-oxo\-2H\-chromene\-3\-carboxamide is focused on optimizing its pharmacological properties and understanding its mechanism of action at a molecular level. One area of interest is the development of prodrugs or analogs that can enhance its bioavailability and reduce potential side effects. For example, researchers are exploring the use of ester prodrugs that can be metabolized in vivo to release the active compound.

Another important aspect of current research is the investigation of combination therapies involving this compound. Studies have shown that combining it with other anti-inflammatory or antioxidant agents can lead to synergistic effects, potentially improving therapeutic outcomes while reducing dosages and minimizing side effects.

Conclusion

In conclusion, N-{5-[hydroxy(thiophen\-3\-yl)methyl]thiophen\-2\-yl}methyl\)-2\-oxo\-2H\-chromene\-3\-carboxamide (CAS No. 1797142-78-9) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with its anti-inflammatory and antioxidant properties, makes it an attractive candidate for further development in various medical fields. Ongoing research continues to uncover new insights into its mechanisms of action and clinical potential, paving the way for its future use as a novel therapeutic agent.